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Compound of Interest

Compound Name: 1-Bromo-1-cyclohexene

Cat. No.: B1297817

This guide provides an in-depth look at the chemical and physical properties of 1-Bromo-1-
cyclohexene, a halogenated cycloalkene. The information is tailored for researchers,
scientists, and professionals in the field of drug development and organic synthesis.

Core Molecular and Physical Data

1-Bromo-1-cyclohexene is a valuable intermediate in various organic synthesis applications.
[1] Its reactivity is primarily defined by the vinyl halide group, which consists of a bromine atom
attached to a carbon-carbon double bond within a six-membered ring.[1]

The key quantitative data for this compound are summarized in the table below for ease of
reference.
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Property Value

Molecular Formula CeHoBr[11[2][31[41[5]

Molecular Weight 161.04 g/mol [2][4][5]

CAS Registry Number 2044-08-8[2][31[41[5]

Appearance Colorless to light yellow liquid[5]

Boiling Point 155.42°C (estimated)[5]

Density 1.3901 g/cm3 (unit not specified, assumed)[5]
Refractive Index 1.5134[5]

N Store in a freezer under -20°C, sealed and in a
Storage Conditions )
dry environment[5]

Structural Representation

The molecular structure of 1-Bromo-1-cyclohexene is fundamental to understanding its
chemical behavior. The diagram below illustrates the arrangement of atoms and bonds in the
molecule.

Caption: Molecular structure of 1-Bromo-1-cyclohexene.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of 1-Bromo-1-
cyclohexene are not available in the provided search results. However, the literature suggests
that Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for structural
elucidation of this compound.[1] A general workflow for such an analysis is depicted below.
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General Workflow for NMR Analysis

Sample Preparation
(1-Bromo-1-cyclohexene in deuterated solvent)

!H and 3C NMR
Data Acquisition

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Spectral Analysis
(Chemical Shift, Integration, Coupling Constants)

Structure Confirmation

Click to download full resolution via product page

Caption: A generalized workflow for the structural analysis of 1-Bromo-1-cyclohexene using
NMR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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